Cas no 1807303-74-7 (Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 1807303-74-7
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4794754
• Update Time: 2025-10-30

Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)10-8(5-13)7(6-14)3-4-9(10)12/h3-4,14H,2,6H2,1H3
• InChI Key： IZSBXUOWALDSHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate

Comprehensive Analysis of Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate (CAS No. 1807303-74-7)

The compound Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate (CAS No. 1807303-74-7) is a fluorinated benzoate derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a cyano group, a fluorine atom, and a hydroxymethyl moiety, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

One of the most searched questions about Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including esterification and fluorination processes. Recent advancements in green chemistry have also sparked interest in optimizing its production to reduce environmental impact. For instance, catalytic methods using biodegradable reagents are being explored to enhance sustainability, aligning with global trends toward eco-friendly synthesis.

Another hot topic is the compound's applications in medicinal chemistry. Its structural features, such as the cyano group and fluorine substitution, are known to improve the pharmacokinetic properties of drug candidates. This has led to its use in designing enzyme inhibitors and receptor modulators, particularly for targets involved in inflammatory and metabolic diseases. The rise of AI-driven drug design has further amplified interest in such building blocks, as they are frequently used in virtual screening and molecular docking studies.

In the agrochemical sector, Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate is valued for its potential in creating next-generation pesticides and herbicides. The fluoro-substituted aromatic ring enhances the compound's stability and bioactivity, making it a key component in formulations targeting resistant pests. With growing concerns about food security and sustainable agriculture, researchers are investigating its role in developing safer and more effective crop protection solutions.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of the pharmaceutical and agrochemical industries. Suppliers and manufacturers are focusing on scalable production techniques to meet global needs while adhering to stringent quality control standards. Analytical methods such as HPLC and NMR spectroscopy are critical for ensuring the compound's consistency and purity, which are essential for regulatory compliance and end-user applications.

In summary, Ethyl 2-cyano-6-fluoro-3-(hydroxymethyl)benzoate (CAS No. 1807303-74-7) is a compound of growing importance in multiple industries. Its synthesis, applications, and commercial potential align with contemporary trends in sustainable chemistry, drug development, and agricultural innovation. As research continues to uncover new uses for this molecule, its relevance in scientific and industrial communities is expected to expand significantly.